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Compound of Interest

Compound Name: Dehydroandrographolide

Cat. No.: B1139154

Dehydroandrographolide, a major bioactive component of the medicinal plant Andrographis
paniculata, and its derivatives have demonstrated a broad spectrum of antiviral activities,
positioning them as promising candidates for the development of novel antiviral therapeutics.
This guide provides a comparative analysis of the antiviral efficacy of
dehydroandrographolide and its key derivatives, supported by experimental data, detailed
methodologies, and mechanistic insights to inform further research and drug development.

Overview of Antiviral Activity

Dehydroandrographolide and its derivatives exert antiviral effects against a range of DNA
and RNA viruses by interfering with various stages of the viral life cycle, including entry,
replication, and protein synthesis.[1] Notably, these compounds have shown significant activity
against influenza A viruses (IAV), herpes simplex virus (HSV), human immunodeficiency virus
(HIV), and coronaviruses.[1][2] The antiviral potency often varies depending on the specific
chemical modifications of the parent molecule.

Comparative Efficacy: Quantitative Data

The following tables summarize the in vitro antiviral activity of Dehydroandrographolide and
its derivatives against various viruses, presenting the 50% inhibitory concentration (IC50), 50%
effective concentration (EC50), 50% cytotoxic concentration (CC50), and the selectivity index
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(SI). A higher SI value (CC50/IC50 or CC50/EC50) indicates a more favorable safety profile for
the compound.

Table 1: Anti-Influenza Virus Activity

Compoun Virus . IC50 / Referenc
. Cell Line CC50 SI

d Strain EC50 e(s)
14-Deoxy-
11,12- 5+1
dehydroan IAV (H5N1) A549 pg/mL >10 pg/mL >2 [1]
drographoli (IC50)
de (DAP)
14-Deoxy-
11,12- 38+1
dehydroan IAV (H5N1) MDCK pg/mL >40 ug/mL - >1.1 [1]
drographoli (IC50)
de (DAP)
14-a-lipoyl
andrograp 8.4 uM

_ IAV (HON2) MDCK 784 uM 93.3 [1]12]
holide (AL- (EC50)
1)
14-o-lipoyl
andrograp 15.2 uyM

_ IAV (H5N1) MDCK 784 pM 51.6 [1112]
holide (AL- (EC50)
1)
14-a-lipoyl
andrograp 7.2 uM

_ IAV (HIN1) MDCK 784 uM 109 [1][2]
holide (AL- (EC50)
1)

47.52

Andrograp >100

_ IAV (H3N2) MDCK pg/mL >2.1 [3]
holide pg/mL

(IC50)
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Table 2: Anti-Herpes Simplex Virus (HSV-1) Activity

Compound Cell Line IC50 Reference(s)
Dehydroandrographoli

Vero 11.1 pg/mL [1]
de
Andrographolide Vero 8.28 pug/mL [1]
Neoandrographolide Vero 7.97 pg/mL [1]

Andrographolide

Vero 7.692 pg/mL [3]
Extract (APE)

Table 3: Anti-Human Immunodeficiency Virus (HIV-1) Activity

Therapeutic

Compound Assay IC50 /| EC50 Reference(s)
Index (TI)
Andrographolide Cell Fusion 0.59 pM (IC50) - [1]
) . 49.0 pg/mL
Andrographolide  Antiviral Assay - [1]
(EC50)

14-Deoxy-11,12-
o 56.8 pg/mL
dehydroandrogra  Antiviral Assay - [1]
i (EC50)
pholide (DAP)

3-
nitrobenzylidene Antiviral Assay 0.51 pM (IC50) - [2]

derivative

2,6-dichloro-
nicotinoyl ester Antiviral Assay - 12,474 [2]

derivative

Table 4: Anti-Coronavirus (SARS-CoV-2) Activity
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] Reference(s
Compound Cell Line IC50 CC50 | |
Andrographol
. Calu-3 0.034 pM 58.03 uM 1707 [4]
ide
A. paniculata
Calu-3 0.036 pg/mL >100 pg/mL >2777 [4]

Extract

Mechanisms of Antiviral Action

Dehydroandrographolide and its derivatives employ multiple mechanisms to inhibit viral
infections. Two key pathways are the inhibition of the NF-kB signaling pathway and the
suppression of viral ribonucleoprotein (vVRNP) complex nuclear export.

Inhibition of the NF-kB Signaling Pathway

Viral infections often trigger the activation of the NF-kB signaling pathway, leading to the
production of pro-inflammatory cytokines that can contribute to pathogenesis.
Dehydroandrographolide has been shown to inhibit this pathway, thereby reducing
inflammation.[5]

Host Cell

Dehydroandro-
grapholide

Viral Infection

Activates

Click to download full resolution via product page

Inhibition of the NF-kB signaling pathway.
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Restraining Nuclear Export of Viral Ribonucleoprotein
(VRNP) Complexes

For influenza A virus, the export of newly synthesized vVRNP complexes from the host cell
nucleus is a critical step for the assembly of new virions. 14-Deoxy-11,12-
dehydroandrographolide (DAP) has been shown to effectively restrain this process, thereby

inhibiting viral replication.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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